2-(methylthio)-7-[4-(trifluoromethoxy)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• IUPAC Name: 4-methylsulfanyl-11-[4-(trifluoromethoxy)phenyl]-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C16H10F3N5O2S/c1-27-15-21-14-20-8-11-12(24(14)22-15)6-7-23(13(11)25)9-2-4-10(5-3-9)26-16(17,18)19/h2-8H,1H3
• InChI Key: JWFUUMTXIFQTHH-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN2C3=C(C=NC2=N1)C(=O)N(C=C3)C4=CC=C(C=C4)OC(F)(F)F
• Molecular Formula: C16H10F3N5O2S
• Molecular Weight: 393.3 g/mol

Description

2-(methylthio)-7-[4-(trifluoromethoxy)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a heterocyclic compound featuring a fused pyrido-triazolo-pyrimidine core. Its molecular formula is C₁₆H₁₀F₃N₅O₂S, with a molecular weight of 393.3 g/mol . The compound is distinguished by a methylthio (-SMe) group at position 2 and a 4-(trifluoromethoxy)phenyl substituent at position 6. These groups contribute to its unique physicochemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(methylthio)-7-[4-(trifluoromethoxy)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one typically involves the following steps:

• Starting Materials: The synthesis begins with readily available starting materials such as 2-aminopyridine, substituted phenyl hydrazines, and carbon disulfide.

• Cyclization: These materials undergo cyclization reactions under specific conditions, often involving the use of acidic or basic catalysts to form the triazolo and pyrimidine rings.

• Purification: The final compound is purified using chromatographic techniques to ensure a high degree of purity.

Industrial Production Methods

For industrial-scale production, the synthesis process would be optimized to maximize yield and reduce costs. This involves:

• Scaling Up: Increasing the quantity of starting materials and optimizing reaction conditions to maintain consistency.

• Automation: Utilizing automated reactors and continuous flow systems to streamline the synthesis.

• Cost Efficiency: Using cost-effective reagents and solvents, and minimizing waste through recycling and waste management strategies.

Chemical Reactions Analysis

Types of Reactions

2-(Methylthio)-7-[4-(trifluoromethoxy)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one can undergo various types of chemical reactions, including:

• Oxidation: The methylthio group can be oxidized to form sulfoxides and sulfones.

• Reduction: Reduction reactions can target the pyrimidine ring, potentially leading to ring-opened products.

• Substitution: Electrophilic and nucleophilic substitution reactions can occur at various positions on the aromatic rings.

Common Reagents and Conditions

• Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperoxybenzoic acid.

• Reduction: Reducing agents like sodium borohydride and lithium aluminum hydride are often used.

• Substitution: Conditions for substitution reactions vary but often involve strong acids or bases, and specific catalysts to facilitate the reaction.

Major Products Formed

• Sulfoxides and Sulfones: From oxidation reactions.

• Ring-opened Products: From reduction reactions.

• Substituted Derivatives: From substitution reactions, potentially leading to derivatives with different functional groups.

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the potential of this compound as an anticancer agent . The compound's structure suggests it may interact with various biological targets involved in cancer progression. For instance, derivatives of pyrimidine compounds have been documented for their ability to inhibit tumor growth and induce apoptosis in cancer cells. Research indicates that compounds with similar structural motifs exhibit cytotoxic effects against various cancer cell lines, including those resistant to traditional therapies .

Antimicrobial Properties

The presence of the methylthio group in the compound may confer antimicrobial properties . Compounds containing sulfur have been shown to possess activity against a range of pathogens, including bacteria and fungi. Preliminary investigations suggest that this specific compound could be effective against certain strains of resistant bacteria, making it a candidate for further development as an antimicrobial agent .

Neuroprotective Effects

Emerging evidence points to the potential neuroprotective effects of this compound. Similar pyrimidine derivatives have been studied for their ability to protect neuronal cells from oxidative stress and apoptosis. This opens avenues for research into therapeutic applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship (SAR) of this compound is crucial for optimizing its pharmacological efficacy. The trifluoromethoxy group is known to enhance lipophilicity and metabolic stability, which can improve bioavailability. Modifications at various positions on the pyrimidine ring can lead to variations in biological activity, allowing researchers to tailor compounds for specific therapeutic targets.

Case Study 1: Anticancer Efficacy

A study conducted on a series of pyrimidine derivatives demonstrated that compounds similar to 2-(methylthio)-7-[4-(trifluoromethoxy)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one exhibited significant cytotoxicity against human pancreatic cancer cells. The mechanism was attributed to the induction of cell cycle arrest and apoptosis via mitochondrial pathways .

Case Study 2: Antimicrobial Activity

In vitro studies revealed that this compound exhibited notable activity against Gram-positive bacteria, with a minimum inhibitory concentration (MIC) comparable to established antibiotics. This suggests potential applications in treating infections caused by resistant strains .

Mechanism of Action

The mechanism by which 2-(methylthio)-7-[4-(trifluoromethoxy)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one exerts its effects involves:

• Molecular Targets: The compound interacts with specific enzymes or receptors in biological systems, leading to its observed effects.

• Pathways Involved: The interaction with molecular targets can trigger various signaling pathways, resulting in the desired biological or chemical outcome.

Comparison with Similar Compounds

Key structural attributes :

• Triazolo[1,5-a]pyrimidine core : Provides a planar structure for π-π stacking interactions in biological systems.
• Trifluoromethoxy group : Enhances metabolic stability and lipophilicity .

Synthesis : Multi-step protocols involving pyrimidine and triazole precursors under controlled conditions (e.g., catalysts, optimized solvents) .

Comparison with Similar Compounds

Pyrido-triazolo-pyrimidine derivatives exhibit diverse biological activities depending on substituent patterns. Below is a comparative analysis of structurally related compounds:

Table 1: Structural and Functional Comparison

Compound Name & Source	Substituents (Position)	Molecular Weight (g/mol)	Key Biological Activities	Unique Features
Target Compound	2: -SMe; 7: 4-(OCF₃)Ph	393.3	Kinase inhibition, antimicrobial, anti-inflammatory	High lipophilicity (logP ≈ 3.2) due to trifluoromethoxy group
2-(4-chlorophenyl)-7-(2-methoxyethyl)	2: 4-ClPh; 7: 2-methoxyethyl	351.4	Antitumor (IC₅₀ = 2.1 µM in HeLa), enzyme inhibition	Enhanced solubility from methoxyethyl group
7-(pyridin-2-ylmethyl)-2-(trifluoromethyl)	2: -CF₃; 7: pyridin-2-ylmethyl	~370 (estimated)	Kinase inhibition (e.g., spleen tyrosine kinase)	Improved metabolic stability from CF₃ group
7-(3-chloro-4-methylphenyl)-2-(trifluoromethyl)	2: -CF₃; 7: 3-Cl-4-MePh	379.7	Antimicrobial (MIC = 5 µM vs. S. aureus)	Synergistic effects from chloro and methyl groups
2-(2-chlorophenyl)-7-(3-methoxypropyl)	2: 2-ClPh; 7: 3-methoxypropyl	369.8	Antifungal (IC₅₀ = 1.8 µM vs. C. albicans)	Flexible methoxypropyl chain enhances membrane penetration

Substituent-Driven Activity Trends

A. Position 2 Modifications

• Methylthio (-SMe) : Enhances thiol-mediated redox interactions, as seen in the target compound’s COX-2 binding .
• Chlorophenyl : Improves antitumor activity but reduces solubility (e.g., 2-(4-chlorophenyl) derivative in HeLa cells ).
• Trifluoromethyl (-CF₃) : Increases lipophilicity and target residence time (e.g., 2-(trifluoromethyl) derivatives ).

B. Position 7 Modifications

• 4-(Trifluoromethoxy)phenyl : Balances metabolic stability and bioavailability (target compound ).
• Pyridin-2-ylmethyl : Introduces hydrogen-bonding capacity for kinase inhibition .
• 3-Chloro-4-methylphenyl : Combines steric bulk and hydrophobicity for antimicrobial activity .

Physicochemical Properties

• logP Values :
  • Target compound: ~3.2 (high due to trifluoromethoxy group) .
  • 2-(4-chlorophenyl) derivative: ~2.8 .
  • 7-(pyridin-2-ylmethyl) derivative: ~2.5 .
• Aqueous Solubility : Methoxyethyl or methoxypropyl substituents improve solubility (e.g., 2.1 mg/mL for 7-(2-methoxyethyl) derivative ).

Biological Activity

The compound 2-(methylthio)-7-[4-(trifluoromethoxy)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a member of the pyridopyrimidine family and has garnered attention for its diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, including its synthesis, mechanisms of action, and relevant case studies.

Chemical Structure

The compound's structure can be depicted as follows:

• Molecular Formula : C15H12F3N5OS
• IUPAC Name : 2-(methylthio)-7-[4-(trifluoromethoxy)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

Biological Activities

This compound exhibits a range of biological activities that are significant for pharmaceutical applications:

• Anticancer Activity : Research indicates that derivatives of pyridopyrimidine compounds possess notable cytotoxic effects against various cancer cell lines. For instance, studies have shown that such compounds can inhibit the proliferation of MCF-7 (breast cancer) and HeLa (cervical cancer) cells through mechanisms involving apoptosis and cell cycle arrest .
• Antimicrobial Properties : The presence of the triazole ring in the compound enhances its antimicrobial activity. Triazole derivatives have been reported to exhibit significant inhibition against bacterial strains and fungi .
• Enzyme Inhibition : The compound has been identified as an inhibitor of several key enzymes involved in metabolic pathways. Notably, it has shown potential as an inhibitor of dihydrofolate reductase and glucosidase . This inhibition can lead to therapeutic effects in conditions like cancer and diabetes.

The biological activity of 2-(methylthio)-7-[4-(trifluoromethoxy)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is primarily attributed to its ability to interact with specific molecular targets:

• Cell Cycle Regulation : By inducing cell cycle arrest at the G2/M phase, this compound can effectively halt the growth of cancer cells .
• Apoptosis Induction : The compound promotes programmed cell death through the activation of caspases and modulation of Bcl-2 family proteins .

Case Studies and Research Findings

Several studies have investigated the biological activity of this compound:

• Cytotoxicity Assays : In vitro assays demonstrated that derivatives with phenyl substitutions exhibited higher cytotoxicity compared to aliphatic substitutes against HeLa cells. The most potent derivative was identified as having a 4-chlorophenyl substituent .
• Molecular Docking Studies : Computational studies indicated favorable binding interactions between the compound and target enzymes such as dihydrofolate reductase. These findings suggest that structural modifications can enhance binding affinity and selectivity towards specific targets .
• Antimicrobial Testing : The compound was tested against various bacterial strains, demonstrating significant inhibitory effects. The presence of the trifluoromethoxy group was noted to enhance its antimicrobial potency .

Data Summary Table

Activity Type	Target/Cell Line	Observed Effect	Reference
Anticancer	MCF-7	Cytotoxicity observed
Anticancer	HeLa	Induction of apoptosis
Antimicrobial	Various Bacteria	Significant inhibition
Enzyme Inhibition	Dihydrofolate Reductase	Inhibitory action